Cas no 3147-14-6 (Calmagite)

Calmagite structure
Calmagite structure
Product Name:Calmagite
CAS No:3147-14-6
MF:C17H14N2O5S
MW:358.368463039398
MDL:MFCD00011656
CID:84636
PubChem ID:24892461
Update Time:2025-04-18

Calmagite Chemical and Physical Properties

Names and Identifiers

    • Calmagite
    • 3-Hydroxy-4-(2-hydroxy-5-methylphenylazo)-1-naphthalenesulphonic acid
    • Calmagite solution
    • 3-hydroxy-4-(6-hydroxy-m-tolylazo)naphthalene-1-sulphonic acid
    • 1-(1-Hydroxy-4-methyl-2-phenylazo)-2-naphthol-4-sulfonic acid metal
    • Calmagite [Metal indicator for Ca, Mg etc.]
    • CALMAGITE, INDICATOR GRADE
    • Calmagite,indicatorgrade,pure100GR
    • 1-(1-Hydroxy-4-methyl-2-phenylazo)-2-naphthol-4-sulfonic Acid
    • 1-(1-Hydroxy-4-methyl-2-phenylazo)-naphthol-(2)-sulfonsaeure-(4)
    • 3-hydrox
    • 3-Hydroxy-4-(2-hydroxy-5-Methylphenylazo)-1-naphthalenesulfonic acid
    • 3-hydroxy-4-(6-hydroxy-m-tolylazo)naphthalene-1-sulfonic acid
    • 3-hydroxy-4-[(2-hydroxy-5-methyl-1-phenyl)azo]-1-naphthalenesulfonic acid
    • Caimagite
    • CalMagite [Metal indicator ,Mg etc.]
    • CALMAGITE INDICATOR
    • Calmagite, indicator grade, pure
    • CalMagite, pure, indicator grade
    • CalmagiteIndicatorGr
    • IND
    • Indicator
    • 3-hydroxy-4-[(2-hydroxy-5-methylphenyl)azo]-1-Naphthalenesulfonic acid
    • SCHEMBL263650
    • 3-Hydroxy-4-(2-hydroxy-5-methyl-phenylazo)-naphthalene-1-sulfonic acid
    • 1-Naphthalenesulfonic acid, 3-hydroxy-4-[(2-hydroxy-5-methylphenyl)azo]-
    • HY-D0801
    • CS-8214
    • (4Z)-4-[(2-hydroxy-5-methylphenyl)hydrazinylidene]-3-oxonaphthalene-1-sulfonic acid
    • CALMAGITE [MI]
    • MS-25627
    • DTXSID8062866
    • NS00046700
    • 1-Naphthalenesulfonic acid,3-hydroxy-4-[(2-hydroxy-5-methylphenyl)azo]-
    • UNII-0A3KVV9HZC
    • 3-Hydroxy-4-((6-hydroxy-m-tolyl)azo)-1-naphthalenesulfonic acid
    • CHEMBL122867
    • VBRNLOQCBCPPHL-UHFFFAOYSA-N
    • 3-hydroxy-4-[(2-hydroxy-5-methylphenyl)diazenyl]naphthalene-1-sulfonic acid
    • 3-HYDROXY-4-((2-HYDROXY-5-METHYLPHENYL)AZO)-1-NAPHTHALENESULFONIC ACID
    • 1-Naphthalenesulfonic acid, 3-hydroxy-4-((2-hydroxy-5-methylphenyl)azo)-
    • W-202292
    • AMY22381
    • T70756
    • 3147-14-6
    • 0A3KVV9HZC
    • MFCD00011656
    • (E)-3-hydroxy-4-((2-hydroxy-5-methylphenyl)diazenyl)naphthalene-1-sulfonic acid
    • NCI60_002511
    • PD078506
    • CHEMBL1980402
    • 1-Naphthalenesulfonic acid, 3-hydroxy-4-((6-hydroxy-m-tolyl)azo)-
    • 3-HYDROXY-4-(2-(2-HYDROXY-5-METHYLPHENYL)DIAZENYL)-1-NAPHTHALENESULFONIC ACID
    • PD078507
    • 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-(2-hydroxy-5-methylphenyl)diazenyl)-
    • 3-HYDROXY-4-((2-HYDROXY-5-METHYLPHENYL)AZO)-1-NAPHTHALENESULFONI
    • NSC 299391
    • AKOS040744037
    • FT-0623426
    • BDBM50105944
    • Q4353551
    • EINECS 221-563-0
    • 1-Naphthalenesulfonic acid, 3-hydroxy-4-[(6-hydroxy-m-tolyl)azo]-
    • NSC299391
    • AKOS015903174
    • NSC-299391
    • 3-Hydroxy-4-(2-hydroxy-5-methylphenylazo)naphthalene-1-sulfonic acid
    • DA-71882
    • 4-[2-(2-hydroxy-5-methylphenyl)hydrazin-1-ylidene]-3-oxonaphthalene-1-sulfonic acid
    • 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-hydroxy-5-methylphenylazo)-
    • MDL: MFCD00011656
    • Inchi: 1S/C17H14N2O5S/c1-10-6-7-14(20)13(8-10)18-19-17-12-5-3-2-4-11(12)16(9-15(17)21)25(22,23)24/h2-9,20-21H,1H3,(H,22,23,24)/b19-18+
    • InChI Key: VBRNLOQCBCPPHL-VHEBQXMUSA-N
    • SMILES: S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1=C(C=CC(C)=C1)O)O)(=O)(=O)O
    • BRN: 708596

Computed Properties

  • Exact Mass: 358.06200
  • Monoisotopic Mass: 358.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 694
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 116

Experimental Properties

  • Color/Form: Black purple powder
  • Density: 1.4800
  • Melting Point: 330°C(lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.682
  • Solubility: Solubility Soluble in water, ethanol
  • Water Partition Coefficient: Soluble in water.
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 127.93000
  • LogP: 5.30230
  • Solubility: Soluble in water, alcohol and dilute alkali solution
  • Merck: 1718
  • pka: 8.1(at 25℃)
  • λmax: 610nm
  • PH: Red (7.1) to blue (9.1)

Calmagite Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S24/25
  • TSCA:Yes
  • Storage Condition:4°C, protect from light

Calmagite Customs Data

  • HS CODE:2927000090
  • Customs Data:

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Calmagite Pricemore >>

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